N-(6-amino-2,4-dioxo-1-propyl-1,2,3,4-tetrahydropyrimidin-5-yl)-2-chloro-N-(2-methoxyethyl)acetamide

• IUPAC Name: N-(6-amino-2,4-dioxo-1-propylpyrimidin-5-yl)-2-chloro-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C12H19ClN4O4/c1-3-4-17-10(14)9(11(19)15-12(17)20)16(5-6-21-2)8(18)7-13/h3-7,14H2,1-2H3,(H,15,19,20)
• InChI Key: IGNJHNXBFJZDGS-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=C(C(=O)NC1=O)N(CCOC)C(=O)CCl)N
• Molecular Formula: C12H19ClN4O4
• Molecular Weight: 318.76 g/mol

Description

“N-(6-amino-2,4-dioxo-1-propyl-1,2,3,4-tetrahydropyrimidin-5-yl)-2-chloro-N-(2-methoxyethyl)acetamide” is a chemical compound with the molecular formula C14H23ClN4O4.

Chemical Reactions Analysis

The chemical reactions involving this compound are not available in the search results. Typically, the reactions would depend on the functional groups present in the molecule.

Scientific Research Applications

Heterocyclic Compound Synthesis

Researchers have focused on the synthesis of novel heterocyclic compounds derived from various starting materials, demonstrating the compound's utility in creating new molecules with potential biological activities. For instance, novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines have been synthesized, showing significant COX-2 inhibitory, analgesic, and anti-inflammatory activities (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020). This research signifies the compound's role in developing new therapeutic agents.

Antimicrobial Activity

The compound has also been used as a precursor in the synthesis of pyrimidinones and oxazinone derivatives with attached thiophene rings, showing good antibacterial and antifungal activities (A. Hossan, Hanaa M. A. Abu-Melha, M. Al-Omar, A. Amr, 2012). This highlights its potential application in developing new antimicrobial agents.

Crystal Structure Analysis

The compound has been analyzed for its structural properties, particularly in forming supramolecular architectures through hydrogen bonding and other non-covalent interactions. Such studies contribute to our understanding of molecular self-assembly and its applications in materials science (D. Kalita, J. Baruah, 2010).

Anticancer Activity

Research into analogues of the compound, such as 5-deaza analogues of aminopterin and folic acid, has shown significant anticancer activity in vitro and in vivo, illustrating the compound's potential as a scaffold for developing anticancer drugs (T. Su, J. T. Huang, J. Burchenal, K. Watanabe, J. Fox, 1986).

Herbicide Activity

Future Directions

The future directions for research on this compound could involve further investigation into its synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. This could lead to a better understanding of the compound and potential applications.